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For Researchers, Scientists, and Drug Development Professionals

Introduction
Matrix metalloproteinase-2 (MMP-2), also known as gelatinase A, is a zinc-dependent

endopeptidase that plays a pivotal role in the degradation of extracellular matrix (ECM)

components, particularly type IV collagen, a major component of basement membranes. Under

physiological conditions, MMP-2 is involved in tissue remodeling, wound healing, and

angiogenesis. However, its overexpression is strongly associated with pathological processes,

including tumor invasion, metastasis, and angiogenesis in various cancers. This makes MMP-2

a significant therapeutic target in oncology.

MMP-2 Inhibitor-4 is a potent and selective inhibitor of MMP-2. These application notes

provide a comprehensive overview of its in vitro efficacy and detailed protocols for its use in

key experimental assays. For researchers investigating cancer cell biology and developing

novel anti-cancer therapeutics, this document offers guidance on utilizing MMP-2 Inhibitor-4 to

probe the function of MMP-2 and assess its therapeutic potential.

Quantitative Data Summary
The inhibitory activity of MMP-2 Inhibitor-4 and other selective MMP-2 inhibitors is

summarized below. This data provides a reference for determining appropriate concentration

ranges for in vitro experiments.
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Inhibitor Name Target IC50 / Ki
Cell-Based
Assay
Concentration

Reference

MMP-2 Inhibitor-

4
MMP-2 IC50: 266.74 nM Not specified [1]

MMP-9 IC50: 402.75 nM Not specified [1]

MMP-12
IC50: 1237.39

nM
Not specified [1]

ARP 100 MMP-2 IC50: 12 nM 50 nM - 5 µM [2][3][4]

MMP-9 IC50: 200 nM [2][3]

MMP-3 IC50: 4.5 µM [2]

SB-3CT MMP-2 Ki: 13.9 - 28 nM Not specified [5][6]

MMP-9 Ki: 400 - 600 nM [5][6]

Signaling Pathways
MMP-2 is implicated in various signaling pathways that promote cancer progression,

particularly metastasis. The inhibition of MMP-2 can disrupt these cascades.
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Sample Preparation

Electrophoresis

Enzyme Renaturation and Development

Staining and Analysis

Culture cells to 70-80% confluency

Wash with PBS and incubate in serum-free medium

Collect conditioned medium and centrifuge

Determine protein concentration (e.g., BCA assay)

Mix sample with non-reducing sample buffer

Load onto a polyacrylamide gel containing gelatin

Run electrophoresis at 4°C

Wash gel with Triton X-100 to remove SDS

Incubate gel in developing buffer at 37°C

Stain gel with Coomassie Brilliant Blue

Destain until clear bands appear

Image and quantify bands of gelatinolysis
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Seed cells to create a confluent monolayer

Create a 'scratch' in the monolayer with a pipette tip

Wash to remove detached cells

Add medium with MMP-2 Inhibitor-4 or vehicle

Image the scratch at time 0

Incubate and acquire images at subsequent time points

Measure the change in the scratch area over time

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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